Cas no 936127-45-6 (1-methyl-5-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 936127-45-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 2111888
• PubChem ID: 82284845
• Update Time: 2023-11-18

1-methyl-5-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2-methylphenyl)-1H-Pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(2-methylphenyl)-
• CID 82284845
• 1-methyl-5-(2-methylphenyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H12N2O2/c1-8-5-3-4-6-9(8)11-10(12(15)16)7-13-14(11)2/h3-7H,1-2H3,(H,15,16)
• InChI Key： STQLYQGEQYVUDS-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 358.4±27.0 °C(Predicted)
• pka: 3.59±0.36(Predicted)